Cas no 2172074-27-8 (2-fluoro-4-methyl-1-3-(1-methylcyclopropyl)phenylbenzene)

• Product Name: 2-fluoro-4-methyl-1-3-(1-methylcyclopropyl)phenylbenzene
• CAS No: 2172074-27-8
• MF: C₁₇H₁₇F
• MW: 240.315288305283
• CID: 6389704
• PubChem ID: 165557085
• Update Time: 2025-06-12

2-fluoro-4-methyl-1-3-(1-methylcyclopropyl)phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methyl-1-3-(1-methylcyclopropyl)phenylbenzene
• EN300-1586806
• 2172074-27-8
• 2-fluoro-4-methyl-1-[3-(1-methylcyclopropyl)phenyl]benzene

• Inchi： 1S/C17H17F/c1-12-6-7-15(16(18)10-12)13-4-3-5-14(11-13)17(2)8-9-17/h3-7,10-11H,8-9H2,1-2H3
• InChI Key： OZLFUWNWGYJEOZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1=CC=CC(=C1)C1(C)CC1

Computed Properties

• Exact Mass: 240.131428704g/mol
• Monoisotopic Mass: 240.131428704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Additional information on 2-fluoro-4-methyl-1-3-(1-methylcyclopropyl)phenylbenzene

Introduction to Compound with CAS No. 2172074-27-8 and Product Name: 2-fluoro-4-methyl-1-3-(1-methylcyclopropyl)phenylbenzene

The compound with the CAS number 2172074-27-8 and the product name 2-fluoro-4-methyl-1-3-(1-methylcyclopropyl)phenylbenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of aromatic heterocycles that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent, a methyl group, and a 1-methylcyclopropyl moiety, contribute to its unique chemical properties and biological interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms. The fluorine atom, with its high electronegativity and small size, can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug. For instance, fluorine substitution can enhance metabolic stability, improve binding affinity to biological targets, and modulate drug distribution. The fluoro group in 2-fluoro-4-methyl-1-3-(1-methylcyclopropyl)phenylbenzene is likely responsible for many of these effects, making it a valuable component in drug design.

The methyl group at the 4-position of the phenyl ring adds another layer of complexity to the compound's behavior. Methyl groups are known to influence both the electronic and steric properties of aromatic systems. In this context, the methyl group in 2-fluoro-4-methyl-1-3-(1-methylcyclopropyl)phenylbenzene may contribute to optimal positioning relative to biological targets, enhancing receptor binding or modulating enzyme activity. This strategic placement is crucial for achieving high efficacy with minimal side effects.

One of the most intriguing features of this compound is the presence of a 1-methylcyclopropyl substituent at the 1-position of the phenyl ring. The cyclopropyl group is a small, rigid ring that can introduce steric hindrance and alter the conformational flexibility of the molecule. This can be particularly beneficial in designing drugs that require precise interactions with biological targets. The 1-methylcyclopropyl moiety in 2-fluoro-4-methyl-1-3-(1-methylcyclopropyl)phenylbenzene may enhance binding by providing optimal spatial orientation and reducing unwanted interactions.

Recent studies have highlighted the potential of compounds with similar structural motifs in various therapeutic areas. For example, researchers have explored derivatives of biphenyls and phenyl ethers for their anti-inflammatory, antiviral, and anticancer properties. The combination of fluoro, methyl, and cyclopropyl substituents in 2-fluoro-4-methyl-1-3-(1-methylcyclopropyl)phenylbenzene suggests that it may exhibit multiple biological activities simultaneously. This multifunctionality is highly desirable in drug development, as it can lead to more effective treatments with fewer side effects.

The synthesis of 2-fluoro-4-methyl-1-3-(1-methylcyclopropyl)phenylbenzene presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Modern techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in building aromatic systems with multiple substituents efficiently. These methods allow chemists to tailor molecular structures to achieve specific biological outcomes.

In terms of biological activity, preliminary studies on derivatives with similar structural features have shown promising results. For instance, some compounds containing fluoro-substituted biphenyls have demonstrated potent inhibitory effects on enzymes involved in cancer progression. Similarly, molecules with cyclopropyl groups have been found to interact strongly with certain protein targets, leading to therapeutic benefits. While more research is needed on 2-fluoro-4-methyl-1-3-(1-methylcyclopropyl)phenylbenzene, its structural characteristics suggest that it could be a valuable candidate for further investigation.

The pharmacokinetic profile of this compound is also an important consideration in its development as a potential drug candidate. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be carefully evaluated. Computational modeling techniques can provide insights into these properties before extensive experimental testing is conducted. These models can predict how the molecule will behave within biological systems, helping researchers optimize its design for better efficacy and safety.

Future research directions may include exploring analogs of 2-fluoro-4-methyl-1-3-(1-methylcyclopropyl)phenylbenzene to identify more potent or selective derivatives. By systematically modifying substituent groups or altering core structures, scientists can fine-tune biological activity while minimizing unwanted effects. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into clinical applications.

In conclusion,2-fluoro-4-methyl-1-3-(1-methylcyclopropyl)phenylbenzene represents an exciting advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The presence of fluoro、methyl、and 1-methylcyclopropyl substituents contributes to its distinctive chemical properties and biological interactions。Further research is warranted to fully explore its potential as a drug candidate，and advancements in synthetic methodologies will continue to facilitate the development of novel compounds like this one。